
4-Ethoxybenzaldehyde: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Ethoxybenzaldehyde (CAS No. 10031-82-0). The following sections detail the hazards,

necessary precautions, and emergency procedures to ensure the safe use of this compound in

a laboratory and drug development setting. All personnel handling this chemical must be

thoroughly familiar with the contents of this guide.

Hazard Identification and Classification
4-Ethoxybenzaldehyde is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and respiratory irritation. It is also harmful to aquatic life with

long-lasting effects.[1][2]

GHS Classification:
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Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3

Hazardous to the Aquatic Environment, Acute 3

Hazardous to the Aquatic Environment, Chronic 3

Label Elements:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2]

H412: Harmful to aquatic life with long lasting effects.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2][3]

P271: Use only outdoors or in a well-ventilated area.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Ethoxybenzaldehyde is provided

below.

Property Value

Molecular Formula C₉H₁₀O₂

Molecular Weight 150.17 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 255 °C (lit.)

Melting Point 13-14 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.08 g/mL at 25 °C (lit.)

Solubility No data available

Refractive Index n20/D 1.559 (lit.)

First Aid Measures
Immediate medical attention is required in case of exposure. Follow the procedures outlined

below.
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Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a poison center or

doctor if you feel unwell.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash with plenty of soap

and water. If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a poison center or doctor.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[1][2]

Firefighting Measures
4-Ethoxybenzaldehyde is a combustible liquid.[4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Unsuitable Extinguishing Media: No information available.

Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release

of irritating and toxic gases and vapors, including carbon oxides.[2] Vapors may form

explosive mixtures with air.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[2]
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Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate unnecessary personnel.[1] Use personal protective

equipment as specified in Section 7. Ensure adequate ventilation. Remove all sources of

ignition.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, other waterways, or soil.[2]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., dry sand or earth) and

place it in a suitable chemical waste container.[3] Use spark-proof tools and explosion-proof

equipment.[3]

Handling and Storage
Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring

safety.

Handling: Use only in a well-ventilated area.[2] Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or spray mist.[1] Wash hands thoroughly after handling.[2] Keep away

from sources of ignition.[2]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[2]

Keep the container tightly closed when not in use.[2] This material is air-sensitive and should

be stored under an inert atmosphere.[4]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls: A well-ventilated area is required.[2] Facilities storing or utilizing this

material should be equipped with an eyewash fountain and a safety shower.[2]

Personal Protective Equipment:
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[2]

Respiratory Protection: If engineering controls do not maintain airborne concentrations to

a level that is protective of worker health, a NIOSH-approved respirator is required.[1][2]

Stability and Reactivity
Understanding the chemical's stability and reactivity is key to safe handling.

Chemical Stability: Stable under recommended storage conditions.[5]

Conditions to Avoid: Heat, flames, sparks, and exposure to air.[4]

Incompatible Materials: Strong oxidizing agents and strong bases.[1][4]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[4]

Toxicological Information
The toxicological properties of 4-Ethoxybenzaldehyde have not been fully investigated. The

available data is summarized below.

Toxicity Metric Value Species

LD50 Oral 2,100 mg/kg Rat

LD50 Dermal > 5,000 mg/kg Rabbit

LC50 Fish
27.6 - 28.1 mg/L, 96h flow-

through

Fathead Minnow (Pimephales

promelas)

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological data cited are not

publicly available in the search results. This data is typically generated through standardized

testing guidelines (e.g., OECD, EPA) by the chemical manufacturers and is reported in the
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Safety Data Sheets. For specific methodologies, it is recommended to consult the original study

reports, which may be obtainable from the manufacturer upon request.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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